4-((5-Chloro-2-methylphenyl)amino)-2-((3-hydroxypropyl)amino)-4-oxobutanoic acid

• Molecular Formula: C14H19ClN2O4
• Molecular Weight: 314.76 g/mol
• IUPAC Name: 4-(5-chloro-2-methylanilino)-2-(3-hydroxypropylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C14H19ClN2O4/c1-9-3-4-10(15)7-11(9)17-13(19)8-12(14(20)21)16-5-2-6-18/h3-4,7,12,16,18H,2,5-6,8H2,1H3,(H,17,19)(H,20,21)
• InChI Key: JZZJFDBFLLQENX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CC(C(=O)O)NCCCO

Description

4-((5-Chloro-2-methylphenyl)amino)-2-((3-hydroxypropyl)amino)-4-oxobutanoic acid is a synthetic small molecule featuring a 4-oxobutanoic acid backbone substituted with two distinct amino groups: a 5-chloro-2-methylphenyl moiety and a 3-hydroxypropyl chain. This compound belongs to a class of succinamic acid derivatives, which are frequently explored for their biomolecular interactions, particularly in enzyme inhibition and receptor modulation .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be contextualized against analogs with shared 4-oxobutanoic acid or related scaffolds. Below is a comparative analysis based on substituent variations, biological activity, and commercial availability (Table 1).

Table 1: Comparative Analysis of Structurally Related Compounds

Compound Name	Key Substituents	Molecular Features	Biological Activity/Application	Suppliers/Alternate Names
4-((5-Chloro-2-methylphenyl)amino)-2-((3-hydroxypropyl)amino)-4-oxobutanoic acid	5-Chloro-2-methylphenyl, 3-hydroxypropyl	Dual amino groups, hydroxypropyl chain	Hypothesized hTS/FFAR modulation	Not explicitly listed in evidence
4-[(3-Chloro-2-methylphenyl)amino]-4-oxobutanoic acid (196934-77-7)	3-Chloro-2-methylphenyl	Single aromatic amino group	Enzyme inhibition (e.g., hTS)	Sigma-Aldrich, Fisher Scientific
3-[(3-Chloro-4-methylphenyl)amino]-3-oxopropanoic acid (73877-03-9)	3-Chloro-4-methylphenyl	Shorter chain (propanoic acid)	Undisclosed	TCI, 3 suppliers
(R)-4-((1-Cyclopropylethyl)(phenyl)amino)-4-oxobutanoic acid	Cyclopropylethyl, phenyl	Branched alkyl substituent	hTS inhibition (IC₅₀ ~1.2 µM)	Experimental compound
4-[[(2R)-1-(1-Benzothiophene-3-carbonyl)-2-methylazetidine-2-carbonyl]-...	Benzothiophene, azetidine	Heterocyclic and azetidine moieties	FFAR2/3 modulation	Research-grade

Key Observations:

Structural Variations and Bioactivity: The target compound’s 3-hydroxypropyl chain distinguishes it from simpler analogs like 4-[(3-chloro-2-methylphenyl)amino]-4-oxobutanoic acid, which lacks this hydrophilic group. The hydroxypropyl substituent may enhance aqueous solubility and membrane permeability compared to purely aromatic analogs . Analogs with heterocyclic substituents (e.g., benzothiophene in ) exhibit pronounced activity in FFAR2/3 modulation, suggesting that the target compound’s phenylamino groups may prioritize different biological targets, such as hTS .

Enzyme Inhibition Potential: The (R)-4-((1-cyclopropylethyl)(phenyl)amino)-4-oxobutanoic acid analog demonstrates potent hTS inhibition (IC₅₀ ~1.2 µM), indicating that steric bulk (cyclopropyl) and stereochemistry critically influence activity . The target compound’s chloro-methylphenyl group may mimic this steric effect but requires empirical validation.

Its synthesis would likely follow routes similar to those for 4-chloro-acetamido-phenacyl chloride derivatives, as described in .

Biological Target Hypotheses: The dual amino groups in the target compound resemble motifs in FFAR3 ligands (), such as 3-benzyl-4-(cyclopropyl-(4-(2,5-dichlorophenyl)thiazol-2-yl)amino)-4-oxobutanoic acid. However, the absence of thiazole or azetidine rings may limit cross-reactivity with FFARs, favoring hTS or similar enzymes .

Research Implications and Limitations

While the evidence provides a foundation for structural and functional comparisons, critical gaps remain:

• Pharmacological Data: No direct activity data (e.g., IC₅₀, receptor binding) are available for the target compound, necessitating further experimental studies.